4-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol

• CAS No.: 38214-71-0
• Product Name: 4-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 4-methyl-2-(3-phenyl-1H-pyrazol-5-yl)phenol
• Standard InChI: InChI=1S/C16H14N2O/c1-11-7-8-16(19)13(9-11)15-10-14(17-18-15)12-5-3-2-4-6-12/h2-10,19H,1H3,(H,17,18)
• Standard InChIKey: AQWKVJFRGORALM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)O)C2=CC(=NN2)C3=CC=CC=C3
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=CC(=NN2)C3=CC=CC=C3
• Appearance: Solid powder
• Description: VRT-532 is a CFTR modulator for the treatment of cystic fibrosis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VRT 532; VRT-532; VRT532
• Reference: 1: Bhattacharyya S, Feferman L, Tobacman JK. Effect of CFTR modifiers on arylsulfatase B activity in cystic fibrosis and normal human bronchial epithelial cells. Pulm Pharmacol Ther. 2016 Feb;36:22-30. doi: 10.1016/j.pupt.2015.11.005. Epub 2015 Nov 30. PubMed PMID: 26656789.; 2: Ni I, Ji C, Vij N. Second-hand cigarette smoke impairs bacterial phagocytosis in macrophages by modulating CFTR dependent lipid-rafts. PLoS One. 2015 Mar 20;10(3):e0121200. doi: 10.1371/journal.pone.0121200. eCollection 2015. PubMed PMID: 25794013; PubMed Central PMCID: PMC4368805.; 3: Pettit RS, Fellner C. CFTR Modulators for the Treatment of Cystic Fibrosis. P T. 2014 Jul;39(7):500-11. PubMed PMID: 25083129; PubMed Central PMCID: PMC4103577.; 4: Conger BT, Zhang S, Skinner D, Hicks SB, Sorscher EJ, Rowe SM, Woodworth BA. Comparison of cystic fibrosis transmembrane conductance regulator (CFTR) and ciliary beat frequency activation by the CFTR Modulators Genistein, VRT-532, and UCCF-152 in primary sinonasal epithelial cultures. JAMA Otolaryngol Head Neck Surg. 2013 Aug 1;139(8):822-7. doi: 10.1001/jamaoto.2013.3917. Erratum in: JAMA Otolaryngol Head Neck Surg. 2013 Oct;139(10):1. PubMed PMID: 23949358; PubMed Central PMCID: PMC3933974.; 5: Li H, Yang W, Mendes F, Amaral MD, Sheppard DN. Impact of the cystic fibrosis mutation F508del-CFTR on renal cyst formation and growth. Am J Physiol Renal Physiol. 2012 Oct 15;303(8):F1176-86. doi: 10.1152/ajprenal.00130.2012. Epub 2012 Aug 8. PubMed PMID: 22874761.; 6: Alkhouri B, Denning RA, Kim Chiaw P, Eckford PD, Yu W, Li C, Bogojeski JJ, Bear CE, Viirre RD. Synthesis and properties of molecular probes for the rescue site on mutant cystic fibrosis transmembrane conductance regulator. J Med Chem. 2011 Dec 22;54(24):8693-701. doi: 10.1021/jm201335c. Epub 2011 Nov 21. PubMed PMID: 22074181; PubMed Central PMCID: PMC3241338.; 7: Pyle LC, Ehrhardt A, Mitchell LH, Fan L, Ren A, Naren AP, Li Y, Clancy JP, Bolger GB, Sorscher EJ, Rowe SM. Regulatory domain phosphorylation to distinguish the mechanistic basis underlying acute CFTR modulators. Am J Physiol Lung Cell Mol Physiol. 2011 Oct;301(4):L587-97. doi: 10.1152/ajplung.00465.2010. Epub 2011 Jul 1. PubMed PMID: 21724857; PubMed Central PMCID: PMC3191754.; 8: Caldwell RA, Grove DE, Houck SA, Cyr DM. Increased folding and channel activity of a rare cystic fibrosis mutant with CFTR modulators. Am J Physiol Lung Cell Mol Physiol. 2011 Sep;301(3):L346-52. doi: 10.1152/ajplung.00044.2011. Epub 2011 Jun 3. PubMed PMID: 21642448; PubMed Central PMCID: PMC3174745.; 9: Wellhauser L, Kim Chiaw P, Pasyk S, Li C, Ramjeesingh M, Bear CE. A small-molecule modulator interacts directly with deltaPhe508-CFTR to modify its ATPase activity and conformational stability. Mol Pharmacol. 2009 Jun;75(6):1430-8. doi: 10.1124/mol.109.055608. Epub 2009 Apr 1. PubMed PMID: 19339490.; 10: Pasyk S, Li C, Ramjeesingh M, Bear CE. Direct interaction of a small-molecule modulator with G551D-CFTR, a cystic fibrosis-causing mutation associated with severe disease. Biochem J. 2009 Feb 15;418(1):185-90. doi: 10.1042/BJ20081424. PubMed PMID: 18945216.; 11: Wang Y, Loo TW, Bartlett MC, Clarke DM. Correctors promote maturation of cystic fibrosis transmembrane conductance regulator (CFTR)-processing mutants by binding to the protein. J Biol Chem. 2007 Nov 16;282(46):33247-51. Epub 2007 Oct 2. PubMed PMID: 17911111.; 12: Van Goor F, Straley KS, Cao D, González J, Hadida S, Hazlewood A, Joubran J, Knapp T, Makings LR, Miller M, Neuberger T, Olson E, Panchenko V, Rader J, Singh A, Stack JH, Tung R, Grootenhuis PD, Negulescu P. Rescue of DeltaF508-CFTR trafficking and gating in human cystic fibrosis airway primary cultures by small molecules. Am J Physiol Lung Cell Mol Physiol. 2006 Jun;290(6):L1117-30. Epub 2006 Jan 27. PubMed PMID: 16443646.
• PubChem Compound: 781239
• Last Modified: Nov 11 2021